Cas no 5708-20-3 ( )

• Product Name: &nbsp
• CAS No: 5708-20-3
• MF: C₂₀H₁₂N₂O₃
• MW: 328.32088470459
• CID: 946461
• PubChem ID: 5359132
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 6-hydroxy-5,12-dihydroquinolino[2,3-b]acridine-7,14-dione
• DTXSID20418582
• 5708-20-3
• NSC 297816
• NSC-297816
• NSC297816
•  

• Inchi： 1S/C20H12N2O3/c23-18-10-5-1-4-8-14(10)22-17-12(18)9-15-16(20(17)25)19(24)11-6-2-3-7-13(11)21-15/h1-9,25H,(H,21,24)(H,22,23)
• InChI Key： GVSKEALMUDSJFY-UHFFFAOYSA-N
• SMILES： OC1C2=C(C(C3C=CC=CC=3N2)=O)C=C2C=1C(C1C=CC=CC=1N2)=O

Computed Properties

• Exact Mass: 328.08486
• Monoisotopic Mass: 328.084792
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 0
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.4
• XLogP3: 4.2

Experimental Properties

• Density: 1.451
• Boiling Point: 570.4°C at 760 mmHg
• Flash Point: 298.8°C
• Refractive Index: 1.728
• PSA: 78.43
• LogP: 3.38160